Cas no 2171306-94-6 ((3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171306-94-6
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5861921
• PubChem ID: 165555433
• Update Time: 2025-10-28

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 2171306-94-6
• EN300-1548594
• (3R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid

• Inchi： 1S/C24H28N2O5/c1-3-16(13-22(27)25-15(2)12-23(28)29)26-24(30)31-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21H,3,12-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t15-,16?/m1/s1
• InChI Key： UIOZSAWLUDNWLZ-AAFJCEBUSA-N
• SMILES： O(C(NC(CC)CC(N[C@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Compound CAS No 2171306-94-6: (3R)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamide butanoic acid

The compound with CAS number 2171306-94-6, named as (3R)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamide butanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a butanoic acid functionality. The stereochemistry at the (R) configuration adds another layer of complexity and specificity to its properties.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging state-of-the-art methodologies such as stereoselective synthesis and peptide coupling techniques. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in controlling the reactivity and stability of the molecule during synthesis. This has made it a valuable tool in the development of bioactive molecules and advanced materials.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The integration of the Fmoc group allows for controlled deprotection during solid-phase synthesis, enabling the construction of complex peptide sequences with high fidelity. Recent studies have demonstrated its utility in the synthesis of bioactive peptides that target specific receptors, offering new avenues for drug discovery.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its unique structure lends itself to the creation of self-assembling materials and functional polymers. Researchers have explored its use in constructing supramolecular assemblies, which exhibit tunable properties such as stimuli responsiveness and self-healing capabilities. These findings underscore its versatility across multiple disciplines.

The stereochemistry at the (R) configuration is critical to the compound's biological activity and physical properties. Recent computational studies have revealed that this configuration significantly influences molecular interactions, particularly in terms of hydrogen bonding and π–π stacking. These insights have guided efforts to optimize the compound's bioavailability and stability in physiological environments.

Moreover, the integration of butanoic acid functionality introduces additional degrees of freedom in terms of solubility and compatibility with various matrices. This has been exploited in developing drug delivery systems that enhance the efficacy of therapeutic agents. For instance, studies have shown that this compound can serve as a carrier for hydrophobic drugs, improving their solubility and absorption profiles.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis, stereochemistry, and catalysis. Key steps include the selective protection and deprotection of functional groups, as well as stereocontrolled reactions to establish the (R) configuration. The use of transition metal catalysts has further enhanced the efficiency and selectivity of these reactions.

Looking ahead, ongoing research is focused on expanding the applications of this compound into emerging areas such as nanotechnology and green chemistry. Its potential as a precursor for biodegradable polymers and sustainable materials is currently under investigation. Furthermore, efforts are underway to explore its role in enzyme inhibition and catalysis, which could pave the way for novel biotechnological applications.

In conclusion, CAS No 2171306-94-6 represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its intricate structure, combined with advanced synthetic methodologies, positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new facets of its properties and applications, this compound is poised to make significant contributions to both academic research and industrial innovation.